![molecular formula C16H22N2O3 B6635644 2-[4-(2-Phenylpropanoyl)-1,4-diazepan-1-yl]acetic acid](/img/structure/B6635644.png)
2-[4-(2-Phenylpropanoyl)-1,4-diazepan-1-yl]acetic acid
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Overview
Description
2-[4-(2-Phenylpropanoyl)-1,4-diazepan-1-yl]acetic acid, also known as PDA, is a synthetic compound that belongs to the class of diazepan-1-yl acetic acids. It has gained significant attention in the scientific community due to its potential therapeutic applications.
Scientific Research Applications
2-[4-(2-Phenylpropanoyl)-1,4-diazepan-1-yl]acetic acid has been studied extensively for its potential therapeutic applications in various fields, including neuroscience, oncology, and immunology. In neuroscience, this compound has been shown to have anxiolytic and anti-depressant effects in animal models. In oncology, this compound has been investigated for its anti-tumor properties and ability to inhibit cancer cell proliferation. In immunology, this compound has been studied for its immunomodulatory effects on T-cells and dendritic cells.
Mechanism of Action
The exact mechanism of action of 2-[4-(2-Phenylpropanoyl)-1,4-diazepan-1-yl]acetic acid is not fully understood. However, it is believed to act on the GABAergic system by increasing the release of GABA, an inhibitory neurotransmitter. This compound also appears to modulate the activity of various ion channels and receptors, including NMDA receptors and voltage-gated calcium channels.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In animal models, this compound has been demonstrated to increase levels of brain-derived neurotrophic factor (BDNF), a protein that plays a crucial role in neuronal development and plasticity. This compound also appears to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. Additionally, this compound has been shown to increase the expression of genes involved in antioxidant defense mechanisms.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-[4-(2-Phenylpropanoyl)-1,4-diazepan-1-yl]acetic acid in lab experiments is its high purity and stability. This compound is also relatively easy to synthesize, allowing for large-scale production. However, one limitation of using this compound is its relatively low solubility in water, which can make it challenging to administer in certain experiments. Additionally, the exact mechanism of action of this compound is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several potential future directions for research on 2-[4-(2-Phenylpropanoyl)-1,4-diazepan-1-yl]acetic acid. One area of interest is the development of this compound derivatives with improved solubility and bioavailability. Another potential direction is the investigation of this compound's effects on other neurotransmitter systems, such as the serotonergic and dopaminergic systems. Additionally, further research is needed to elucidate the exact mechanisms underlying this compound's various effects and to determine its potential therapeutic applications in humans.
Synthesis Methods
2-[4-(2-Phenylpropanoyl)-1,4-diazepan-1-yl]acetic acid can be synthesized using a multistep process that involves the reaction of 4-(2-phenylpropanoyl)-1,4-diazepan-1-amine with acetic anhydride. The final product is obtained by purification using chromatography techniques. The purity and yield of this compound can be optimized by modifying the reaction conditions and purification methods.
properties
IUPAC Name |
2-[4-(2-phenylpropanoyl)-1,4-diazepan-1-yl]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O3/c1-13(14-6-3-2-4-7-14)16(21)18-9-5-8-17(10-11-18)12-15(19)20/h2-4,6-7,13H,5,8-12H2,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGCZWUUSKSHBLB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)C(=O)N2CCCN(CC2)CC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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